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Compound of Interest

Compound Name: Aak1-IN-5

Cat. No.: B12425128 Get Quote

Application Notes and Protocols for Aak1-IN-5
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Aak1-IN-5 stock

solutions for various experimental applications. Aak1-IN-5 is a highly selective and orally active

inhibitor of Adaptor-associated kinase 1 (AAK1), a serine/threonine kinase involved in clathrin-

mediated endocytosis.[1][2][3][4][5] It is under investigation for its potential in treating

neuropathic pain.

Quantitative Data Summary
For ease of reference, the key quantitative data for Aak1-IN-5 are summarized in the table

below.
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Property Value Source

Molecular Weight 385.40 g/mol

IC50 (AAK1 enzyme) 1.2 nM

Cellular IC50 0.5 nM

Solubility in DMSO ≥ 10 mM

Storage of Solid Refer to Certificate of Analysis

Shipping Condition Room temperature

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution of Aak1-IN-5
This protocol describes the preparation of a 10 mM stock solution of Aak1-IN-5 in Dimethyl

Sulfoxide (DMSO). This high-concentration stock is suitable for long-term storage and for

making serial dilutions for various experiments.

Materials:

Aak1-IN-5 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated micropipettes

Analytical balance

Procedure:
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Equilibrate Aak1-IN-5: Allow the vial of Aak1-IN-5 powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.

Weigh the Compound: Accurately weigh a specific amount of Aak1-IN-5 powder using an

analytical balance. For example, to prepare 1 ml of a 10 mM stock solution, you would need

0.3854 mg of Aak1-IN-5 (Molecular Weight = 385.40).

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 385.40 g/mol = 0.003854 g = 3.854 mg

Note: It is often more practical to weigh a larger mass (e.g., 3.854 mg) and dissolve it in

a larger volume (e.g., 1 mL) to minimize weighing errors.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the Aak1-
IN-5 powder.

Mixing: Vortex the solution for 1-2 minutes to ensure the compound is completely dissolved.

Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Refer to the product-specific

Certificate of Analysis for the recommended storage temperature.

Protocol 2: Preparation of Working Dilutions for Cell-
Based Assays
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This protocol outlines the preparation of working dilutions of Aak1-IN-5 from the high-

concentration stock solution for use in cell-based assays. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is non-toxic (typically ≤ 0.1%).

Materials:

10 mM Aak1-IN-5 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Aak1-IN-5 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, to prepare a 100 µM intermediate stock:

Dilute the 10 mM stock solution 1:100 in sterile cell culture medium (e.g., add 1 µL of 10

mM stock to 99 µL of medium).

This step helps to minimize pipetting errors when preparing the final working

concentrations.

Final Working Dilutions: Prepare the final working concentrations by further diluting the

intermediate stock into the cell culture medium that will be added to the cells.

For example, to achieve a final concentration of 1 µM in a well containing 100 µL of

medium, add 1 µL of the 100 µM intermediate stock.

The final DMSO concentration in this example would be 0.01%, which is well-tolerated by

most cell lines.
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Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the inhibitor. This is essential to account for any effects of

the solvent on the cells.

Immediate Use: Use the freshly prepared working dilutions immediately for your

experiments. Do not store aqueous working solutions for extended periods.
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Caption: AAK1's role in clathrin-mediated endocytosis and its inhibition by Aak1-IN-5.
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Caption: Workflow for preparing Aak1-IN-5 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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